Cas no 34189-75-8 (Bromoethane-13C2)

• Product Name: Bromoethane-13C2
• CAS No: 34189-75-8
• MF: C₂H₅Br
• MW: 110.950409650803
• CID: 294671
• PubChem ID: 16213388
• Update Time: 2025-09-24

Bromoethane-13C2 Chemical and Physical Properties

Names and Identifiers

• Ethane-13C2, bromo-(8CI,9CI)
• 34189-75-8
• Bromoethane-13C2
• Bromo(~13~C_2_)ethane
• DTXSID30583917
• bromo(1,2-13C2)ethane
• Bromoethane-13C2, 99 atom % 13C

• Inchi： 1S/C2H5Br/c1-2-3/h2H2,1H3/i1+1,2+1
• InChI Key： RDHPKYGYEGBMSE-ZDOIIHCHSA-N
• SMILES： Br[13CH2][13CH3]

Computed Properties

• Exact Mass: 109.96417g/mol
• Monoisotopic Mass: 109.96417g/mol
• Isotope Atom Count: 2
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 3
• Rotatable Bond Count: 0
• Complexity: 2.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.4
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 1.487 g/mL at 25 °C
• Melting Point: −119 °C(lit.)
• Boiling Point: 37-40 °C(lit.)
• Flash Point: −10 °F
• Refractive Index: n20/D 1.4235(lit.)

Bromoethane-13C2 Security Information

• Hazardous Material transportation number：UN 1891 6.1/PG 2
• WGK Germany：3
• Hazard Category Code： 45-11-20/21/22-36/37/38-40-20/22
• Safety Instruction： 53-16-26-36/37/39-45-36/37
• Hazardous Material Identification：
• Risk Phrases：45-11-20/21/22-36/37/38